Cas no 1556480-18-2 (2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid)

• Product Name: 2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid
• CAS No: 1556480-18-2
• MF: C₈H₄ClF₃O₃
• MW: 240.563772201538
• CID: 6224109
• PubChem ID: 82716454
• Update Time: 2025-05-25

2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS021034400
• EN300-5637385
• 1556480-18-2
• 2-(4-chloro-3-fluorophenoxy)-2,2-difluoroacetic acid
• SCHEMBL23519082
• 2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid

• Inchi： 1S/C8H4ClF3O3/c9-5-2-1-4(3-6(5)10)15-8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key： JTDMNCAXPBHGAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)OC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 239.9801062g/mol
• Monoisotopic Mass: 239.9801062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid

Introduction to 2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic Acid (CAS No. 1556480-18-2)

2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid, identified by the chemical identifier CAS No. 1556480-18-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in the aromatic ring, combined with the difluoroacetic acid moiety, imparts distinct chemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

The structural framework of 2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid consists of a phenolic ring substituted at the 4-position with a chlorine atom and at the 3-position with a fluorine atom. This arrangement creates a molecule with enhanced lipophilicity and electronic characteristics, which are critical factors in drug design. The difluoroacetic acid group at the 2-position further contributes to the molecule's reactivity and potential for derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their improved metabolic stability, bioavailability, and binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to modulate their pharmacokinetic properties, often leading to more effective drug candidates. 2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid exemplifies this trend, as its structure incorporates multiple fluorine atoms, which are known to enhance the compound's interaction with biological receptors.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The combination of chloro and fluoro substituents provides multiple sites for further functionalization, allowing chemists to explore a wide range of structural variations. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have highlighted the importance of difluoroacetic acid derivatives in drug discovery. These compounds have been shown to exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique electronic environment created by the difluoroacetic acid group can influence how the molecule interacts with enzymes and receptors, potentially leading to novel therapeutic effects.

The aromatic ring in 2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid also plays a crucial role in its pharmacological profile. The presence of both chlorine and fluorine atoms at specific positions on the ring can influence electron density distribution, affecting interactions with biological targets. This structural feature has been exploited in the design of molecules that exhibit enhanced binding affinity and selectivity.

Moreover, the compound's solubility characteristics are influenced by its molecular structure. The combination of polar functional groups (such as the carboxylic acid) and non-polar aromatic rings makes it soluble in both organic solvents and aqueous media, which is advantageous for various pharmaceutical applications. This solubility profile allows for easy formulation and administration of derivatives derived from this compound.

In conclusion,2-(4-Chloro-3-fluorophenoxy)-2,2-difluoroacetic acid (CAS No. 1556480-18-2) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its potential as a versatile intermediate, make it an attractive scaffold for designing novel therapeutic agents. As research in fluorinated compounds continues to advance, compounds like this one are likely to play an increasingly important role in drug discovery and development.